4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholine

• IUPAC Name: [3-(2-fluorophenyl)-1,2-oxazol-5-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C14H13FN2O3/c15-11-4-2-1-3-10(11)12-9-13(20-16-12)14(18)17-5-7-19-8-6-17/h1-4,9H,5-8H2
• InChI Key: BRFDHJRAABOCFE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=NO2)C3=CC=CC=C3F
• Molecular Formula: C14H13FN2O3
• Molecular Weight: 276.26 g/mol

Description

The compound 4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholine, also known as FMISO, is a synthetic molecule that has been studied for its potential use in various scientific research applications.

Mechanism of Action

4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholine is selectively taken up by cells in areas of low oxygen tension due to its structural similarity to nitroimidazoles, which are known to accumulate in hypoxic tissues. Once taken up by cells, this compound undergoes reduction to form 4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholineH, which is then trapped within the cell. The accumulation of 4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholineH within hypoxic cells allows for the detection of areas of low oxygen tension using PET imaging.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is well tolerated in animal studies. It is rapidly cleared from the body, with a half-life of approximately 2 hours. This compound is primarily metabolized in the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholine has several advantages for use in lab experiments, including its selectivity for hypoxic tissues and its ability to be labeled with positron-emitting isotopes for use in PET imaging. However, this compound also has some limitations, including its short half-life and the need for specialized equipment for PET imaging.

Future Directions

There are several potential future directions for research involving 4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholine. One area of interest is the use of this compound for the detection of hypoxia in various disease states, including cancer and cardiovascular disease. Additionally, there is ongoing research into the development of new radiopharmaceutical agents that can be used in conjunction with this compound for more accurate detection of hypoxic tissues. Finally, there is interest in the development of new synthesis methods for this compound that can improve its yield and purity.

Scientific Research Applications

4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}morpholine has been studied for its potential use in various scientific research applications, particularly in the field of nuclear medicine. It is a radiopharmaceutical agent that can be labeled with positron-emitting isotopes such as fluorine-18 or carbon-11 for use in positron emission tomography (PET) imaging. This compound is particularly useful for imaging hypoxic tissues, as it is selectively taken up by cells in areas of low oxygen tension.